6-(2,2-Dimethylpropoxy)-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride

• IUPAC Name: 6-(2,2-dimethylpropoxy)-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride
• InChI: InChI=1S/C14H20FNO3S/c1-14(2,3)10-19-13-5-4-12-9-16(20(15,17)18)7-6-11(12)8-13/h4-5,8H,6-7,9-10H2,1-3H3
• InChI Key: ZBSNVFFLXQZUAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)COC1=CC2=C(CN(CC2)S(=O)(=O)F)C=C1
• Molecular Formula: C14H20FNO3S
• Molecular Weight: 301.38 g/mol

Description

The compound “6-(2,2-Dimethylpropoxy)-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride” is a complex organic molecule. It contains an isoquinoline backbone, which is a type of nitrogen-containing heterocycle. The “2,2-Dimethylpropoxy” group is an alkoxy substituent, and “sulfonyl fluoride” suggests the presence of a sulfur-fluorine bond.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The isoquinoline ring system would likely contribute to the compound’s aromaticity, while the alkoxy and sulfonyl fluoride groups could influence its polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its size, shape, charge distribution, and functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information, it’s impossible to predict the exact mechanism of action of this compound.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be of interest in fields like medicinal chemistry, materials science, or synthetic methodology.